Phenylacetyl-d5 L-Glutamine
Phenylacetyl-d5 L-Glutamine
Brand Name:
Vulcanchem
CAS No.:
1331909-01-3
VCID:
VC0028696
InChI:
InChI=1S/C13H16N2O4/c14-11(16)7-6-10(13(18)19)15-12(17)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,14,16)(H,15,17)(H,18,19)/t10-/m0/s1/i1D,2D,3D,4D,5D
SMILES:
C1=CC=C(C=C1)CC(=O)NC(CCC(=O)N)C(=O)O
Molecular Formula:
C₁₃H₁₁D₅N₂O₄
Molecular Weight:
269.31 g/mol
Phenylacetyl-d5 L-Glutamine
CAS No.: 1331909-01-3
Reference Standards
VCID: VC0028696
Molecular Formula: C₁₃H₁₁D₅N₂O₄
Molecular Weight: 269.31 g/mol
| CAS No. | 1331909-01-3 |
|---|---|
| Product Name | Phenylacetyl-d5 L-Glutamine |
| Molecular Formula | C₁₃H₁₁D₅N₂O₄ |
| Molecular Weight | 269.31 g/mol |
| IUPAC Name | (2S)-5-amino-5-oxo-2-[[2-(2,3,4,5,6-pentadeuteriophenyl)acetyl]amino]pentanoic acid |
| Standard InChI | InChI=1S/C13H16N2O4/c14-11(16)7-6-10(13(18)19)15-12(17)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,14,16)(H,15,17)(H,18,19)/t10-/m0/s1/i1D,2D,3D,4D,5D |
| Standard InChIKey | JFLIEFSWGNOPJJ-CJMNRESHSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[2H])CC(=O)N[C@@H](CCC(=O)N)C(=O)O)[2H])[2H] |
| SMILES | C1=CC=C(C=C1)CC(=O)NC(CCC(=O)N)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC(=O)NC(CCC(=O)N)C(=O)O |
| Synonyms | N2-(2-Phenyl-d5-acetyl)-L-glutamine; N-Phenyl-d5-acetylglutamine; N2-(Phenyl-d5-acetyl)-L-glutamine; NSC 203800-d5; Phenyl-d5-acetyl-L-glutamine; Phenylacetylglutamine-d5;_x000B_ |
| PubChem Compound | 13728880 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume